3-{2-[(4,6-Dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
3-{2-[(4,6-Dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
593272-76-5
VCID:
VC0472253
InChI:
InChI=1S/C16H11N3O4S/c20-13-12(14(21)18-16(24)17-13)8-11-5-2-6-19(11)10-4-1-3-9(7-10)15(22)23/h1-8H,(H,22,23)(H2,17,18,20,21,24)
SMILES:
C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)NC3=O)C(=O)O
Molecular Formula:
C16H11N3O4S
Molecular Weight:
341.3g/mol
3-{2-[(4,6-Dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
CAS No.: 593272-76-5
Main Products
VCID: VC0472253
Molecular Formula: C16H11N3O4S
Molecular Weight: 341.3g/mol
![3-{2-[(4,6-Dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}benzoic acid - 593272-76-5](/images/no_structure.jpg)
| CAS No. | 593272-76-5 |
|---|---|
| Product Name | 3-{2-[(4,6-Dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}benzoic acid |
| Molecular Formula | C16H11N3O4S |
| Molecular Weight | 341.3g/mol |
| IUPAC Name | 3-[2-[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]pyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C16H11N3O4S/c20-13-12(14(21)18-16(24)17-13)8-11-5-2-6-19(11)10-4-1-3-9(7-10)15(22)23/h1-8H,(H,22,23)(H2,17,18,20,21,24) |
| Standard InChIKey | SHUAJKHTCHSDLN-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)NC3=O)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)NC3=O)C(=O)O |
| PubChem Compound | 835168 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume